Cas no 80828-31-5 (1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-, (2R,3aR,7aR)-rel-)

1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-, (2R,3aR,7aR)-rel- structure
80828-31-5 structure
Product Name:1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-, (2R,3aR,7aR)-rel-
CAS No:80828-31-5
MF:C16H19NO3
MW:273.326964616776
CID:6642398
Update Time:2024-01-29

1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-, (2R,3aR,7aR)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-, (2R,3aR,7aR)-rel-
    • Inchi: 1S/C16H19NO3/c18-15(11-6-2-1-3-7-11)17-13-9-5-4-8-12(13)10-14(17)16(19)20/h1-3,6-7,12-14H,4-5,8-10H2,(H,19,20)/t12-,13-,14-/m1/s1
    • InChI Key: GHOCRGGRRGZNJN-MGPQQGTHSA-N
    • SMILES: N1(C(=O)C2=CC=CC=C2)[C@@]2([H])[C@]([H])(CCCC2)C[C@@H]1C(O)=O

Experimental Properties

  • Density: 1.236±0.06 g/cm3(Predicted)
  • Boiling Point: 478.2±28.0 °C(Predicted)
  • pka: 3.87±0.20(Predicted)

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